Chembl4520601

• IUPAC Name: 2-[11-(4-chlorophenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C23H19ClN6O3/c1-2-33-18-9-7-17(8-10-18)25-21(31)14-30-23(32)28-11-12-29-20(22(28)27-30)13-19(26-29)15-3-5-16(24)6-4-15/h3-13H,2,14H2,1H3,(H,25,31)
• InChI Key: XPDQGGNLLXMFMD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C(=O)N3C=CN4C(=CC(=N4)C5=CC=C(C=C5)Cl)C3=N2
• Molecular Formula: C23H19ClN6O3
• Molecular Weight: 462.9 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It may involve multiple steps, each with its own reactants and conditions.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. This can include reactions with other compounds under various conditions.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, reactivity, and spectral properties.

Scientific Research Applications

Phase Change Materials (PCMs) and Energy Storage

CHEMBL4520601 exhibits promise in the field of phase change materials (PCMs). PCMs possess exceptional thermal storage properties, reducing energy consumption by converting energy through their inherent phase change process. Biomass materials, such as CHEMBL4520601, offer advantages like wide availability, low cost, and a natural pore structure. Researchers have explored using biomass composite PCMs, which address leakage issues associated with conventional PCMs during solid–liquid conversion. .

Sodium-Ion Batteries

CHEMBL4520601 could find applications in sodium-ion batteries. These batteries are an alternative to lithium-ion batteries, and their development relies on key materials, including cathodes, anodes, and electrolytes. .

Large Language Models (LLMs) in Scientific Fields

While not directly related to CHEMBL4520601, it’s worth noting that large language models (LLMs) have revolutionized scientific text analysis. They excel in dealing with various data modalities (including molecules and proteins) and have improved performance in scientific applications. .

Functionalized Ligands for Adenosine Receptors

CHEMBL4520601’s pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffold makes it interesting for developing functionalized ligands targeting adenosine receptors. These ligands serve as multi-target agents, receptor probes, and diagnostic systems. Researchers have explored substituting CHEMBL4520601 at the 5-position with reactive linkers to create versatile ligands. .

Triazolo Pyrazine Derivatives in Cancer Research

Although not directly related to CHEMBL4520601, triazolo pyrazine derivatives have been investigated for their anticancer properties. These derivatives, including [1,2,4]triazolo[4,3-a]pyrazines, were evaluated against cancer cell lines and c-Met kinase. .

1,2,3-Triazole-Fused Pyrazines

Again, not specific to CHEMBL4520601, but relevant to the broader field, 1,2,3-triazole-fused pyrazines have been studied. These compounds, such as [1,2,3]triazolo[1,5-a]pyrazine, offer diverse applications. .

Mechanism of Action

For biologically active compounds, the mechanism of action refers to its biochemical interaction that results in a pharmacological effect.

Safety and Hazards

This involves understanding the potential risks associated with the compound, including toxicity, flammability, environmental impact, and precautions for safe handling.

Future Directions

This could involve potential applications, ongoing research, and areas of interest for future study.